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An In-depth Technical Guide to 4-Fluorobenzene-1,3-dioyl Dichloride: Properties, Reactivity,
and Applications

Introduction

4-Fluorobenzene-1,3-dioyl dichloride, also known by its synonym 4-fluoroisophthaloyl
dichloride, is a highly functionalized aromatic compound of significant interest in materials
science and synthetic chemistry. As a diacyl chloride, its reactivity is dominated by two
electrophilic carbonyl centers, making it an exceptional building block for a variety of chemical
transformations. The strategic placement of a fluorine atom on the benzene ring further
modulates its electronic properties and imparts unique characteristics to its derivatives. This
guide provides a comprehensive overview of its physical and chemical properties,
spectroscopic profile, synthesis, and key applications, with a focus on its role as a monomer for
high-performance polymers and as a versatile intermediate in organic synthesis.

Section 1: Nomenclature and Molecular Structure

Correctly identifying a chemical compound is the foundation of scientific communication. 4-
Fluorobenzene-1,3-dioyl dichloride is systematically named based on IUPAC conventions,
though several synonyms are commonly used in commercial and research contexts.

Table 1: Chemical Identifiers
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Identifier Value
4-fluorobenzene-1,3-dicarbonyl
IUPAC Name .
chloride[1]
4-Fluoroisophthaloyl dichloride, 4-Fluoro-1,3-
Synonyms . . .
benzenedicarbonyl dichloride[1][2]
CAS Number 327-94-6[1][2][3][4][5][6]

Molecular Formula

CsHs3CIl2FO2[1][3][5]

Molecular Weight

221.01 g/mol [1][3][5]

| Canonical SMILES | C1=CC(=C(C=C1C(=0)Cl)C(=0)CI)F[1][5] |

The molecule's structure, featuring a benzene ring substituted with two acyl chloride groups at

the meta-positions (1 and 3) and a fluorine atom at position 4, is critical to its reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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